Cas no 5355-69-1 (2-(2-adamantylidene)-2-cyanoacetic Acid)

• Product Name: 2-(2-adamantylidene)-2-cyanoacetic Acid
• CAS No: 5355-69-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1587344
• PubChem ID: 2843285
• Update Time: 2025-04-21

2-(2-adamantylidene)-2-cyanoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-adamantylidene)-2-cyanoacetic Acid
• CBMicro_018826
• AC1MDUUA
• Oprea1_544709
• MolPort-002-146-531
• CCG-7197
• AKOS003268065
• 2-adamantan-2-ylidene-2-cyanoacetic acid
• BIM-0018862.P001
• CBMicro_018826; AC1MDUUA; Oprea1_544709; MolPort-002-146-531; CCG-7197; AKOS003268065; 2-adamantan-2-ylidene-2-cyanoacetic acid; BIM-0018862.P001;
• Cyano(tricyclo[3.3.1.1~3,7~]dec-2-ylidene)-acetic acid
• DTXSID50385753
• SR-01000206732
• 40668-28-8
• Cyano(tricyclo[3.3.1.1(3,7)]dec-2-ylidene)acetic acid
• ALBB-013855
• Cyano(tricyclo[3.3.1.1(3,7)]dec-2-ylidene)aceticacid
• SR-01000206732-1
• 5355-69-1
• acetic acid, cyanotricyclo[3.3.1.1~3,7~]dec-2-ylidene-
• MFCD01825833
• LS-04354
• cyano(tricyclo[3.3.1.1~3,7~]dec-2-ylidene)acetic acid
• 2-(adamantan-2-ylidene)-2-cyanoacetic acid

• Inchi： 1S/C13H15NO2/c14-6-11(13(15)16)12-9-2-7-1-8(4-9)5-10(12)3-7/h7-10H,1-5H2,(H,15,16)/b12-11-
• InChI Key： WAHVDKWEFIKBRZ-QXMHVHEDSA-N
• SMILES： OC(C(C#N)=C1C2CC3CC1CC(C2)C3)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.282g/cm3
• Boiling Point: 417.9ºC at 760 mmHg
• Flash Point: 206.5ºC
• Refractive Index: 1.59
• PSA: 61.09
• LogP: 2.34728